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Compound of Interest

Compound Name: beta-D-Glucose pentaacetate

Cat. No.: B138376 Get Quote

Essential Safety and Handling Guide for beta-D-
Glucose Pentaacetate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling beta-D-glucose pentaacetate. Adherence to these

procedures is vital for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling beta-D-glucose pentaacetate, which is a white to off-white, odorless powder,

proper personal protective equipment is the first line of defense against potential exposure.[1]

[2][3] Although it is not classified as a hazardous substance, following good industrial hygiene

and safety practices is essential.[1][3]

Recommended PPE for Handling beta-D-Glucose Pentaacetate:
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Body Part
Personal Protective

Equipment
Standard/Specification

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles

OSHA 29 CFR 1910.133 or

European Standard EN166[3]

[4]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or long-sleeved clothing

[2][3][4]

Respiratory

Generally not required under

normal use with adequate

ventilation. If dust is generated

or ventilation is poor, a NIOSH-

approved N95 respirator or

equivalent is recommended.

[2][3][4]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling beta-D-glucose pentaacetate minimizes risks and ensures

the integrity of experimental results.

Experimental Workflow for Handling beta-D-Glucose Pentaacetate

Preparation Handling Cleanup & Storage

1. Designate Handling Area
Ensure a well-ventilated space, preferably a chemical fume hood.

2. Assemble PPE
Collect all necessary protective gear as specified above.

3. Don PPE
Properly put on all personal protective equipment.

4. Weighing
Carefully weigh the required amount, minimizing dust generation.

5. Transfer/Use
Transfer the powder to the reaction vessel or solvent.

6. Seal Container
Tightly close the original container.

7. Clean Workspace
Wipe down the handling area.

8. Doff PPE
Remove PPE in the correct order to avoid contamination.

9. Personal Hygiene
Wash hands thoroughly with soap and water.

10. Store Chemical
Return the container to a designated cool, dry, and well-ventilated storage area.
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Caption: Workflow for the safe handling of beta-D-glucose pentaacetate.

Detailed Protocol:

Preparation:
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Work in a well-ventilated area, such as a chemical fume hood, to minimize potential

inhalation of dust.[4]

Before handling, ensure you are wearing the appropriate PPE: safety goggles, gloves, and

a lab coat.[3][4]

Handling:

Avoid generating dust during handling and weighing.[1][4]

Keep the container tightly closed when not in use.[1][4]

Avoid contact with skin, eyes, and clothing.[1][4]

Do not eat, drink, or smoke in the handling area.[1]

Storage:

Store the compound in a tightly sealed container.[4]

Keep it in a cool, dry, and well-ventilated place, away from incompatible materials like

strong oxidizing agents.[1][3][4] While some sources suggest room temperature

storage[5], others recommend refrigeration or storage at -20°C[1][5]. Always consult the

supplier's specific recommendations.

Disposal Plan
Proper disposal of beta-D-glucose pentaacetate and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Disposal Workflow
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Chemical Spill or Waste Generation

Is it a spill?

Small Spill
Sweep or vacuum material into a suitable disposal container. Avoid creating dust.

Yes, small

Large Spill
Cover with inert, non-combustible material (e.g., sand). Shovel into a disposal container.

Yes, large

Routine Waste
(e.g., contaminated consumables)

Place in a designated, labeled waste container.

No, routine waste

Dispose of container according to local, state, and federal regulations.

Click to download full resolution via product page

Caption: Decision workflow for the disposal of beta-D-glucose pentaacetate.

Step-by-Step Disposal Guidance:

For Spills:

Small Spills: Carefully sweep or vacuum the material and place it into a suitable, labeled

container for disposal.[4] Avoid actions that generate dust.[4]

Large Spills: Cover the spill with an inert, non-combustible absorbent material such as

sand, earth, or vermiculite.[1] Then, shovel the material into a suitable container for

disposal.[1]

General Waste:

Dispose of unused beta-D-glucose pentaacetate and any contaminated lab materials

(e.g., gloves, weighing paper) in a designated waste container.
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All disposal must be conducted in accordance with applicable local, regional, and national

environmental regulations.[6][7] Do not release into the environment.[2][3]

Emergency Procedures: First Aid
In case of accidental exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2][3][4]

Skin Contact

Remove contaminated clothing. Wash off

immediately with plenty of soap and water for at

least 15 minutes. Get medical attention if

irritation or other symptoms occur.[2][4]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, provide

artificial respiration. Seek medical attention if

symptoms occur.[1][2][4]

Ingestion

Do NOT induce vomiting.[4][6] If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of water or

milk. Seek medical attention.[4]

Physical and Chemical Properties
Understanding the properties of beta-D-glucose pentaacetate can inform safe handling and

storage practices.
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Property Value

Molecular Formula C₁₆H₂₂O₁₁[1][3]

Molecular Weight 390.34 g/mol [1][3]

Appearance White to off-white solid powder[1][2][3]

Odor Odorless[2][3]

Melting Point 129 - 133 °C[2][3][6]

Solubility Sparingly soluble in water[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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